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5-(2,6-Dimethoxyphenyl)isoxazol-

3-amine

Cat. No.: B13596839

Get Quote

Executive Summary & Compound Profile
5-(2,6-Dimethoxyphenyl)isoxazol-3-amine represents a privileged chemical scaffold that sits

at the intersection of kinase inhibition, epigenetic modulation, and neurotransmitter receptor

pharmacology. While often utilized as a fragment or building block in fragment-based drug

discovery (FBDD), its structural features dictate a complex off-target landscape that requires

rigorous profiling.

This guide analyzes the compound's promiscuity profile, driven by its 3-amino-isoxazole core (a

classic hydrogen bond donor/acceptor motif) and the sterically demanding 2,6-

dimethoxyphenyl tail.

Structural Pharmacophore Analysis[1]
Primary Motif (Hinge Binder): The 3-amino-isoxazole moiety functions as a bidentate ligand,

capable of forming a donor-acceptor pair with the hinge region of ATP-binding sites in

kinases.
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Secondary Motif (Acetyl-Lysine Mimic): The isoxazole ring is a known bioisostere for the

acetyl-lysine residue recognized by Bromodomains (BET family), creating a high probability

of epigenetic off-target activity.

Steric Selector: The 2,6-dimethoxy substitution induces a twisted conformation

(atropisomerism potential), theoretically improving selectivity by clashing with "gatekeeper"

residues in kinases, but simultaneously increasing lipophilicity and metabolic liability.

Predicted Off-Target Landscape
The following analysis synthesizes structural activity relationship (SAR) data from analogous

isoxazole scaffolds to predict the high-risk off-targets for this specific compound.

Kinase Cross-Reactivity (Primary Liability)
The 3-amino-isoxazole core is a potent hinge-binder. However, the bulk of the 2,6-

dimethoxyphenyl group restricts binding to kinases with smaller gatekeeper residues or large

hydrophobic pockets.

High-Risk Off-Targets:

c-Met (HGFR): 3-amino-isoxazoles are well-documented c-Met inhibitors. The hydrophobic

pocket of c-Met can accommodate the bulky dimethoxyphenyl group.

JNK (c-Jun N-terminal Kinase): Isoxazole scaffolds frequently show activity against

JNK1/3.

VEGFR2 (KDR): Often susceptible to amino-isoxazole based inhibitors.

Epigenetic Interference (BET Bromodomains)
This is the most critical "hidden" off-target. The isoxazole ring mimics the acetylated lysine

found on histone tails.[1] While 3,5-dimethylisoxazole is the classic BET pharmacophore (e.g.,

I-BET151), the 3-amino variant retains significant affinity for the WPF shelf region of BRD4.

Risk: False positives in phenotypic assays (e.g., anti-proliferation) may be driven by BRD4

inhibition rather than the intended kinase target.
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Neuropharmacology (GABA/Glutamate)
The 3-amino-isoxazole moiety is a bioisostere for the distal carboxylate of GABA and

Glutamate.

GABA-A Receptor: Potential for allosteric modulation or orthosteric antagonism (seizure

liability).

AMPA Receptors: While the bulky tail likely prevents orthosteric binding, high concentrations

(>10 µM) may trigger desensitization or block.

ADME & Toxicology
CYP450 Inhibition: The electron-rich 2,6-dimethoxybenzene ring is a prime substrate for

oxidative demethylation and a potential competitive inhibitor of CYP2C9 and CYP3A4.

Reactive Metabolites: Demethylation can lead to quinone-methide formation, posing a risk of

idiosyncratic toxicity (covalent protein binding).

Comparative Analysis: Performance vs. Alternatives
The following table contrasts 5-(2,6-Dimethoxyphenyl)isoxazol-3-amine with standard probes

used to interrogate its primary off-target classes.
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Visualizing the Off-Target Mechanism
The diagram below illustrates the structural causality behind the compound's promiscuity,

mapping specific chemical features to their biological liabilities.
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Figure 1: Structural Activity Map linking the 3-amino-isoxazole core and 2,6-dimethoxy tail to

specific biological interactions.

Experimental Protocols for Validation
To objectively validate the off-target profile of this compound, the following "Self-Validating"

protocols are recommended. These assays distinguish between true target engagement and

promiscuous binding.

Protocol A: Differential Scanning Fluorimetry (DSF) for
BET Liability
Use this to confirm if your compound is accidentally inhibiting Bromodomains.

Reagents: Recombinant BRD4(1) domain (2 µM), SYPRO Orange (5000x stock), Buffer (10

mM HEPES pH 7.5, 150 mM NaCl).

Setup: Prepare a 384-well PCR plate.

Test: 2 µM BRD4 + 10 µM Compound + 5x SYPRO Orange.

Control (+): 2 µM BRD4 + 1 µM JQ1 (Expect ΔTm > 5°C).
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Control (-): DMSO vehicle.

Execution: Run melt curve from 25°C to 95°C (1°C/min ramp) on a qPCR machine.

Analysis: Calculate the melting temperature (Tm) using the Boltzmann fit.

Interpretation: A ΔTm > 2°C indicates significant binding to the bromodomain.

Protocol B: Kinase Selectivity Profiling (Gatekeeper
Check)
Since the 2,6-dimethoxy group is bulky, you must verify which kinases can accommodate it.

Assay Type: Competition Binding Assay (e.g., KINOMEscan or LanthaScreen).

Panel Selection: Prioritize kinases with varying gatekeeper sizes:

Small Gatekeeper (Thr/Ala): c-Src, c-Met (Likely Hits).

Large Gatekeeper (Met/Phe): EGFR, BTK (Likely Resistant).

Data Processing: Determine % Inhibition at 1 µM.

Hit Criteria: >35% inhibition warrants a full Kd determination.

Protocol C: Reactive Metabolite Trapping (Glutathione
Adducts)
Assess the risk of the electron-rich ring becoming toxic.

Incubation: Mix 10 µM compound with Human Liver Microsomes (HLM) (1 mg/mL) and

NADPH (1 mM) in phosphate buffer (pH 7.4).

Trapping Agent: Add Glutathione (GSH) at 5 mM. Incubate for 60 min at 37°C.

Detection: Quench with acetonitrile, centrifuge, and analyze supernatant via LC-MS/MS.
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Search: Look for Mass Shifts of +305 Da (GSH adduct) on the parent or demethylated

species.

Recommended Profiling Workflow
This flowchart guides the decision-making process when characterizing this compound in a

new biological context.

Start: Compound Characterization

Step 1: Kinase Profiling
(Focus: c-Met, JNK)

Hits Detected?

Step 2: BRD4 Counter-Screen
(DSF or AlphaScreen)

Yes (Verify Specificity) No (Look for Alt Targets)

Step 3: GABA-A Functional Assay
(If CNS application)

Calculate Selectivity Index
(Primary IC50 / Off-Target IC50)

Publishable Selectivity Profile

Final Profile
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Figure 2: Step-by-step decision tree for de-risking 5-(2,6-Dimethoxyphenyl)isoxazol-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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